(2S)-2-amino-3-methyl-N-[(2,4,5-trimethoxyphenyl)methyl]butanamide

• IUPAC Name: (2S)-2-amino-3-methyl-N-[(2,4,5-trimethoxyphenyl)methyl]butanamide
• InChI: InChI=1S/C15H24N2O4/c1-9(2)14(16)15(18)17-8-10-6-12(20-4)13(21-5)7-11(10)19-3/h6-7,9,14H,8,16H2,1-5H3,(H,17,18)/t14-/m0/s1
• InChI Key: DZMMKEWJBQJKPJ-AWEZNQCLSA-N
• Canonical SMILES: CC(C)C(C(=O)NCC1=CC(=C(C=C1OC)OC)OC)N
• Isomeric SMILES: CC(C)[C@@H](C(=O)NCC1=CC(=C(C=C1OC)OC)OC)N
• Molecular Formula: C15H24N2O4
• Molecular Weight: 296.36 g/mol

Description

(2S)-2-amino-3-methyl-N-[(2,4,5-trimethoxyphenyl)methyl]butanamide, also known as TMA-2, is a psychoactive drug that belongs to the amphetamine class of compounds. It is a derivative of the more well-known substance, 2,5-dimethoxy-4-methylamphetamine (DOM), and is structurally similar to other amphetamines such as MDMA and MDA. TMA-2 has been the subject of scientific research due to its potential therapeutic applications and its effects on the central nervous system.

Mechanism of Action

(2S)-2-amino-3-methyl-N-[(2,4,5-trimethoxyphenyl)methyl]butanamide acts as a serotonin and dopamine releaser, which means that it increases the levels of these neurotransmitters in the brain. This leads to increased feelings of euphoria, empathy, and sociability. This compound also has a stimulant effect, which can lead to increased energy, focus, and motivation.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It increases heart rate and blood pressure, and can cause vasoconstriction. It also increases body temperature and can cause sweating and dehydration. This compound has been shown to have a low potential for toxicity and is generally well-tolerated in humans.

Advantages and Limitations for Lab Experiments

(2S)-2-amino-3-methyl-N-[(2,4,5-trimethoxyphenyl)methyl]butanamide has a number of advantages and limitations for use in lab experiments. One advantage is that it is relatively easy to synthesize and can be produced in large quantities. It is also relatively stable and has a long shelf life. However, this compound is a controlled substance and requires special permits for use in lab experiments. It also has psychoactive effects, which can make it difficult to control for variables in experiments.

Future Directions

There are a number of future directions for research on (2S)-2-amino-3-methyl-N-[(2,4,5-trimethoxyphenyl)methyl]butanamide. One area of interest is its potential therapeutic applications, particularly in the treatment of neurodegenerative diseases. Another area of interest is its effects on the central nervous system, particularly its interactions with neurotransmitters such as serotonin and dopamine. There is also interest in developing analogs of this compound that have improved therapeutic properties and reduced side effects. Overall, this compound is a promising area of research that has the potential to lead to new treatments for a variety of conditions.

Synthesis Methods

(2S)-2-amino-3-methyl-N-[(2,4,5-trimethoxyphenyl)methyl]butanamide can be synthesized through a multi-step process involving the reaction of various reagents and starting materials. The most common method involves the reaction of 3,4,5-trimethoxybenzaldehyde with nitroethane to form 1-(3,4,5-trimethoxyphenyl)-2-nitropropene. This compound is then reduced with sodium borohydride to form the corresponding amine, which is then acetylated and subsequently reduced with lithium aluminum hydride to produce this compound.

Scientific Research Applications

(2S)-2-amino-3-methyl-N-[(2,4,5-trimethoxyphenyl)methyl]butanamide has been the subject of scientific research due to its potential therapeutic applications. Studies have shown that this compound has anti-inflammatory properties and may be effective in treating conditions such as arthritis and multiple sclerosis. In addition, this compound has been shown to have neuroprotective properties and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.